Cas no 2411306-96-0 (1-{4-[4-(1,1,1-Trifluoro-2-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-[4-(1,1,1-Trifluoro-2-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• CAS No: 2411306-96-0
• MF: C₁₇H₂₅F₃N₂O₃
• MW: 362.3872153759
• CID: 6547894
• PubChem ID: 165766785
• Update Time: 2025-06-10

1-{4-[4-(1,1,1-Trifluoro-2-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26575067
• 2411306-96-0
• 1-{4-[4-(1,1,1-trifluoro-2-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• 1-{4-[4-(1,1,1-Trifluoro-2-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C17H25F3N2O3/c1-3-14(23)21-8-4-12(5-9-21)15(24)22-10-6-13(7-11-22)16(2,25)17(18,19)20/h3,12-13,25H,1,4-11H2,2H3
• InChI Key： GBKDCHQTEUQLIU-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1CCN(C(C2CCN(C(C=C)=O)CC2)=O)CC1)O)(F)F

Computed Properties

• Exact Mass: 362.18172715g/mol
• Monoisotopic Mass: 362.18172715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.8Ų

Additional information on 1-{4-[4-(1,1,1-Trifluoro-2-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2411306-96-0 and Product Name: 1-{4-[4-(1,1,1-Trifluoro-2-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

Compound with the CAS number 2411306-96-0 and the product name 1-{4-[4-(1,1,1-Trifluoro-2-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this compound, particularly the presence of a trifluoromethyl group and a piperidine moiety, contribute to its distinct chemical properties and biological activities.

The trifluoromethyl group is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity. In the context of this compound, the trifluoromethyl group is integrated into a hydroxypropan-2-yl side chain, which further modulates its interactions with biological targets. This structural arrangement not only influences the compound's solubility and bioavailability but also plays a crucial role in its pharmacological profile.

The piperidine ring is another key structural element that contributes to the compound's efficacy. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. In this compound, the piperidine moiety is linked to a carbonyl group, forming an acylated piperidine structure. This modification enhances the compound's binding affinity to specific receptors and enzymes, making it a promising candidate for various therapeutic applications.

Recent research in medicinal chemistry has highlighted the importance of bioisosteric replacements in drug development. The substitution of hydrogen atoms with fluorine atoms, as seen in this compound, can significantly alter its electronic properties and interactions with biological targets. The trifluoromethyl group, in particular, has been shown to increase the metabolic stability of drug candidates by inhibiting oxidative degradation pathways. This property is particularly valuable in the development of long-lasting pharmaceuticals that require fewer dosing regimens.

The presence of a hydroxypropan-2-yl group in the side chain of this compound also contributes to its unique pharmacological properties. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can enhance binding affinity and selectivity. Additionally, hydroxyl groups can influence solubility and pharmacokinetic behavior, making them important considerations in drug design.

Current research in the field of medicinal chemistry has demonstrated that compounds containing both trifluoromethyl and hydroxyl groups exhibit enhanced biological activity. These structural features have been observed to improve binding affinity to target proteins and enzymes, leading to more potent and selective drug candidates. The compound with CAS number 2411306-96-0 exemplifies this trend by incorporating both a trifluoromethyl group and a hydroxyl-containing side chain.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their ability to modulate neurotransmitter systems involved in conditions such as depression, anxiety, and epilepsy. The unique structural features of this compound suggest that it may interact with multiple neurotransmitter receptors, providing a multifaceted approach to treating these conditions.

Furthermore, the compound's design aligns with current trends in drug development towards personalized medicine. By leveraging computational modeling and high-throughput screening techniques, researchers can identify compounds that exhibit high specificity for target receptors while minimizing off-target effects. The structural complexity of this compound makes it an attractive candidate for such approaches.

The synthesis of this compound involves multiple steps that highlight the sophistication of modern organic chemistry techniques. The introduction of the trifluoromethyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the formation of the acylated piperidine structure necessitates careful optimization to achieve optimal biological activity.

In conclusion, compound with CAS number 2411306-96-0 and product name 1-{4-[4-(1,1,1-Trifluoro-2-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a trifluoromethyl group and a hydroxyl-containing side chain, contribute to its distinct chemical properties and biological activities. This compound holds promise for treating various neurological disorders and exemplifies the latest trends in drug development towards personalized medicine.